Cas no 103951-14-0 (Thymidine,3-(2-propenyl)- (9CI))

• Product Name: Thymidine,3-(2-propenyl)- (9CI)
• CAS No: 103951-14-0
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 166110
• PubChem ID: 128451
• Update Time: 2025-04-19

Thymidine,3-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3-(2-propenyl)- (9CI)
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-3-prop-2-enylpyrimidine-2,4-dione
• N(3)-allylthymidine
• 3-prop-2-en-1-ylthymidine
• Thymidine, 3-(2-propenyl)-
• 103951-14-0
• DTXSID00146159
• SCHEMBL2056653

• Inchi： 1S/C13H18N2O5/c1-3-4-14-12(18)8(2)6-15(13(14)19)11-5-9(17)10(7-16)20-11/h3,6,9-11,16-17H,1,4-5,7H2,2H3/t9-,10+,11+/m0/s1
• InChI Key： FDFUWYFRQHCDMI-HBNTYKKESA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CC=C)C1=O)=O)O

Computed Properties

• Exact Mass: 282.12164
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 90.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides